Cas no 61482-96-0 (3-Pyridazinamine, N-(4-chlorophenyl)-6-(4-morpholinyl)-)

• Product Name: 3-Pyridazinamine, N-(4-chlorophenyl)-6-(4-morpholinyl)-
• CAS No: 61482-96-0
• MF: C₁₄H₁₅ClN₄O
• MW: 290.748101472855
• CID: 477756
• PubChem ID: 12320370
• Update Time: 2025-04-19

3-Pyridazinamine, N-(4-chlorophenyl)-6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine, N-(4-chlorophenyl)-6-(4-morpholinyl)-
• N-(4-chlorophenyl)-6-morpholin-4-ylpyridazin-3-amine
• N-(4-Chlorophenyl)-6-morpholinopyridazin-3-amine
• DTXSID80488423
• 61482-96-0
• N-(4-Chlorophenyl)-6-(morpholin-4-yl)pyridazin-3-amine

• Inchi： 1S/C14H15ClN4O/c15-11-1-3-12(4-2-11)16-13-5-6-14(18-17-13)19-7-9-20-10-8-19/h1-6H,7-10H2,(H,16,17)
• InChI Key： KNOJHFFPMWOETK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=CC=C(N=N1)N1CCOCC1

Computed Properties

• Exact Mass: 290.09365
• Monoisotopic Mass: 290.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.3Ų

Experimental Properties

• PSA: 50.28